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Compound of Interest

Compound Name: 2,6-Diethylaniline-15N

Cat. No.: B1355569 Get Quote

This technical guide provides a comprehensive overview of the synthesis and characterization

of 2,6-Diethylaniline-¹⁵N, a stable isotope-labeled compound valuable for a range of

applications in scientific research and drug development. This document is intended for

researchers, scientists, and professionals in the field of drug development, offering detailed

experimental protocols, data analysis, and visualization of the core processes.

Introduction
2,6-Diethylaniline is a key intermediate in the synthesis of various pharmaceuticals,

agrochemicals, and dyes.[1] The incorporation of a ¹⁵N stable isotope into its structure provides

a powerful tool for mechanistic studies, metabolic fate determination, and as an internal

standard in quantitative mass spectrometry-based assays.[2] This guide outlines a feasible

synthetic route and the analytical methods for the comprehensive characterization of 2,6-

Diethylaniline-¹⁵N.

Synthesis of 2,6-Diethylaniline-¹⁵N
A plausible and efficient method for the synthesis of 2,6-Diethylaniline-¹⁵N involves the

reduction of the corresponding ¹⁵N-labeled nitro precursor, 2,6-diethyl-¹⁵N-nitrobenzene. This

precursor can be synthesized from 1,3-diethylbenzene through nitration using a ¹⁵N-labeled

nitrating agent. The subsequent reduction of the nitro group to an amine is a well-established

transformation.

Proposed Synthetic Pathway
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The overall synthetic pathway can be visualized as a two-step process:

1,3-Diethylbenzene

2,6-Diethyl-¹⁵N-nitrobenzene

H¹⁵NO₃, H₂SO₄

2,6-Diethylaniline-¹⁵N

Reduction (e.g., H₂, Pd/C)

Click to download full resolution via product page

Caption: Proposed synthesis of 2,6-Diethylaniline-¹⁵N.

Experimental Protocols
Step 1: Synthesis of 2,6-Diethyl-¹⁵N-nitrobenzene

Reaction Setup: In a three-necked round-bottom flask equipped with a magnetic stirrer, a

dropping funnel, and a thermometer, place 1,3-diethylbenzene (1.0 eq) in concentrated

sulfuric acid at 0 °C.

Nitration: Add a solution of ¹⁵N-nitric acid (H¹⁵NO₃, >98 atom % ¹⁵N, 1.05 eq) in concentrated

sulfuric acid dropwise to the reaction mixture while maintaining the temperature below 10 °C.

Reaction Monitoring: After the addition is complete, allow the reaction to stir at room

temperature for 2-4 hours. Monitor the progress of the reaction by thin-layer chromatography

(TLC).

Work-up: Pour the reaction mixture slowly over crushed ice and extract the product with an

organic solvent (e.g., dichloromethane).
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Purification: Wash the organic layer with a saturated sodium bicarbonate solution and then

with brine. Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under

reduced pressure. The crude product can be purified by column chromatography on silica

gel.

Step 2: Synthesis of 2,6-Diethylaniline-¹⁵N

Reaction Setup: In a hydrogenation vessel, dissolve the synthesized 2,6-diethyl-¹⁵N-

nitrobenzene (1.0 eq) in a suitable solvent such as ethanol or ethyl acetate.

Catalyst Addition: Add a catalytic amount of 10% palladium on charcoal (Pd/C) to the

solution.

Hydrogenation: Pressurize the vessel with hydrogen gas (H₂) to the desired pressure (e.g.,

50 psi) and stir the reaction mixture vigorously at room temperature.

Reaction Monitoring: Monitor the uptake of hydrogen and the progress of the reaction by

TLC or gas chromatography (GC).

Work-up: Once the reaction is complete, carefully filter the reaction mixture through a pad of

Celite to remove the catalyst.

Purification: Concentrate the filtrate under reduced pressure to obtain the crude 2,6-

Diethylaniline-¹⁵N. The product can be further purified by distillation or column

chromatography if necessary.

Characterization of 2,6-Diethylaniline-¹⁵N
Thorough characterization is essential to confirm the identity, purity, and isotopic enrichment of

the synthesized 2,6-Diethylaniline-¹⁵N.

Physical and Chemical Properties
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Property Value

Molecular Formula C₁₀H₁₅¹⁵N

Molecular Weight 150.23 g/mol

Appearance Colorless to pale yellow liquid

Boiling Point 243 °C

Density 0.912 g/mL at 25 °C

Isotopic Purity >98 atom % ¹⁵N

Spectroscopic Data
3.2.1. Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a primary tool for the structural elucidation of 2,6-Diethylaniline-¹⁵N.

¹H NMR (CDCl₃, 400 MHz) ¹³C NMR (CDCl₃, 100 MHz) ¹⁵N NMR (CDCl₃, 40.5 MHz)

Chemical Shift (δ, ppm) Chemical Shift (δ, ppm) Chemical Shift (δ, ppm)

~7.00 (t, 1H, Ar-H) ~143.0 (Ar-C-N) ~50-70

~6.80 (d, 2H, Ar-H) ~127.0 (Ar-C)

~3.70 (br s, 2H, -¹⁵NH₂) ~126.0 (Ar-C)

~2.60 (q, 4H, -CH₂CH₃) ~24.5 (-CH₂CH₃)

~1.25 (t, 6H, -CH₂CH₃) ~13.0 (-CH₂CH₃)

Note: The ¹⁵N NMR chemical shift is an estimated value based on typical ranges for anilines.

The ¹H and ¹³C NMR chemical shifts are based on the unlabeled compound and may show

minor variations due to the ¹⁵N isotope.

3.2.2. Mass Spectrometry (MS)

Mass spectrometry confirms the molecular weight and isotopic enrichment of the final product.
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Technique Expected m/z

Electron Ionization (EI-MS) 150 ([M]⁺), reflecting the incorporation of ¹⁵N.

High-Resolution Mass Spectrometry (HRMS)
Precise mass measurement to confirm the

elemental composition C₁₀H₁₅¹⁵N.

Characterization Workflow
The following diagram illustrates the workflow for the characterization of the synthesized

compound.

Structural Analysis
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Synthesized 2,6-Diethylaniline-¹⁵N
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Caption: Workflow for the characterization of 2,6-Diethylaniline-¹⁵N.
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Conclusion
This technical guide provides a detailed framework for the synthesis and comprehensive

characterization of 2,6-Diethylaniline-¹⁵N. The proposed synthetic route is based on established

chemical transformations, and the characterization plan utilizes standard analytical techniques

to ensure the quality and identity of the final product. The availability of this isotopically labeled

compound will facilitate advanced research in various scientific disciplines, particularly in the

development of new pharmaceuticals.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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